Cas no 1804068-11-8 (3-(Bromomethyl)-2-fluorophenylhydrazine)

• Product Name: 3-(Bromomethyl)-2-fluorophenylhydrazine
• CAS No: 1804068-11-8
• MF: C₇H₈BrFN₂
• MW: 219.054224014282
• CID: 4935021
• Update Time: 2025-08-04

3-(Bromomethyl)-2-fluorophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-fluorophenylhydrazine

• Inchi： 1S/C7H8BrFN2/c8-4-5-2-1-3-6(11-10)7(5)9/h1-3,11H,4,10H2
• InChI Key： SDYRBJWSDHWNSN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1F)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 1.8
• Topological Polar Surface Area: 38

Additional information on 3-(Bromomethyl)-2-fluorophenylhydrazine

Introduction to 3-(Bromomethyl)-2-fluorophenylhydrazine (CAS No. 1804068-11-8)

3-(Bromomethyl)-2-fluorophenylhydrazine (CAS No. 1804068-11-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This compound, featuring a bromomethyl group attached to a fluorophenylhydrazine core, presents a unique structural motif that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and fluorine substituents enhances its utility in cross-coupling reactions, making it a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

The fluorophenylhydrazine moiety is particularly noteworthy, as fluorinated aromatic compounds are widely recognized for their improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles in drug candidates. The bromomethyl group, on the other hand, serves as a reactive handle for further functionalization through nucleophilic substitution reactions, enabling the construction of complex molecular architectures. This dual functionality makes 3-(Bromomethyl)-2-fluorophenylhydrazine a cornerstone in the development of small-molecule drugs targeting various diseases.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated intermediates due to their ability to modulate drug properties effectively. For instance, fluorine atoms can influence the electronic distribution of aromatic rings, thereby affecting binding interactions with biological targets. The incorporation of fluorine into drug molecules has been associated with increased lipophilicity, reduced susceptibility to metabolic degradation, and enhanced oral bioavailability. These advantages have prompted researchers to explore novel fluorinated derivatives as potential therapeutic agents.

One of the most compelling applications of 3-(Bromomethyl)-2-fluorophenylhydrazine lies in its role as a precursor for synthesizing kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. By leveraging the reactivity of the bromomethyl group, researchers can introduce this intermediate into libraries of kinase inhibitors, allowing for rapid screening and optimization of lead compounds. The fluorophenylhydrazine component further enhances the potency and selectivity of these inhibitors by improving their interactions with the target enzyme.

Recent studies have highlighted the potential of 3-(Bromomethyl)-2-fluorophenylhydrazine in the development of antiviral agents. The compound’s ability to undergo facile functionalization has enabled the synthesis of novel analogs with enhanced antiviral activity. For example, researchers have utilized this intermediate to create derivatives that exhibit inhibitory effects against viral proteases and polymerases, which are essential for viral replication. The structural features of fluorophenylhydrazine, combined with the reactivity of the bromomethyl group, have been instrumental in designing molecules that can disrupt viral life cycles effectively.

The compound’s utility extends beyond kinase inhibitors and antivirals; it has also been explored in the synthesis of antioxidants and anti-inflammatory agents. Oxidative stress and inflammation are key pathological mechanisms underlying numerous diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. By incorporating 3-(Bromomethyl)-2-fluorophenylhydrazine into drug candidates, researchers aim to develop molecules that can scavenge reactive oxygen species or modulate inflammatory pathways. The presence of both bromine and fluorine substituents provides additional opportunities for fine-tuning the pharmacological properties of these agents.

The synthetic versatility of 3-(Bromomethyl)-2-fluorophenylhydrazine is further underscored by its application in constructing heterocyclic scaffolds. Heterocyclic compounds are ubiquitous in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic profiles. By reacting this intermediate with various nucleophiles, chemists can generate a wide range of heterocycles with potential therapeutic applications. For instance, indole derivatives synthesized from 3-(Bromomethyl)-2-fluorophenylhydrazine have shown promise as scaffolds for developing new-generation drugs targeting central nervous system disorders.

In conclusion,3-(Bromomethyl)-2-fluorophenylhydrazine (CAS No. 1804068-11-8) represents a powerful tool in modern drug discovery and development. Its unique structural features—comprising both a highly reactive bromomethyl group and a bioisosteric fluorophenylhydrazine moiety—make it an invaluable intermediate for synthesizing small-molecule drugs targeting an array of diseases. As research continues to uncover new applications for fluorinated compounds,3-(Bromomethyl)-2-fluorophenylhydrazine is poised to remain at the forefront of medicinal chemistry innovation.